
Application Note: Caspase-8 Activity Assay in
Isolated Mitochondria using Cbz-IETD-pNA

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cbz-Ile-Glu-Thr-Asp-pNA

Cat. No.: B12388040

Get Quote

Abstract & Introduction
While Caspase-8 is classically defined as the initiator caspase of the extrinsic (death receptor)

apoptotic pathway, operating primarily in the cytosol to cleave Bid into truncated Bid (tBid),

accumulating evidence places active Caspase-8 directly at the mitochondrial outer membrane

(OMM) in Type II cells and specific chemotherapeutic responses (e.g., etoposide, betulinic

acid). At the OMM, Caspase-8 associates with cardiolipin platforms to facilitate efficient Bid

cleavage and potential crosstalk with the permeability transition pore.

This guide details a rigorous protocol for quantifying mitochondria-associated Caspase-8

activity using the chromogenic substrate Cbz-IETD-pNA. Unlike cytosolic assays, this protocol

emphasizes the critical upstream fractionation steps required to distinguish resident

mitochondrial Caspase-8 from cytosolic contamination.

Assay Principle
The assay relies on the specific hydrolysis of the peptide substrate Cbz-Ile-Glu-Thr-Asp-pNA
(Cbz-IETD-pNA). Active Caspase-8 cleaves the amide bond between Aspartic acid (D) and the

p-nitroanilide (pNA) reporter.
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Reaction: Cbz-IETD-pNA

Cbz-IETD + pNA (Free)

Detection: Free pNA is a yellow chromophore quantified spectrophotometrically at 405 nm.[1]

[2][3][4][5]

Specificity: The IETD sequence is highly selective for Caspase-8. Specificity is validated

using the inhibitor Z-IETD-fmk.

Biological Context & Pathway
Understanding the dual localization of Caspase-8 is vital for data interpretation. In Type I cells,

cytosolic Caspase-8 is sufficient. In Type II cells, the mitochondrial amplification loop is

essential.[6]

Figure 1: Caspase-8 Mitochondrial Translocation
Pathway
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Caption: Caspase-8 signaling showing both cytosolic Bid cleavage and direct mitochondrial

translocation to cardiolipin platforms.

Materials & Reagents
Reagents

Substrate: Cbz-IETD-pNA (10 mM stock in DMSO). Store at -20°C.

Inhibitor (Control): Z-IETD-fmk (1 mM stock in DMSO).
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Mitochondrial Isolation Buffer (MIB): 200 mM Mannitol, 70 mM Sucrose, 10 mM HEPES (pH

7.5), 1 mM EGTA. Add protease inhibitors (PI) immediately before use, but OMIT DTT at this

stage.

Mitochondrial Lysis Buffer (MLB): 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1

mM EDTA, 10% Glycerol. Add 10 mM DTT fresh.

Assay Reaction Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 10 mM DTT,

10% Glycerol.

pNA Standard: p-Nitroaniline (free) for standard curve generation.

Equipment
Dounce Homogenizer (Glass/Glass, Tight pestle B).

Refrigerated Microcentrifuge (capable of 15,000 x g).

Microplate Reader (96-well) with 405 nm filter.[2][4][7][8]

Experimental Protocol
Phase 1: Isolation of Mitochondria (The Critical Step)
Objective: Isolate mitochondria free from cytosolic Caspase-8 contamination.

Harvest Cells: Collect

cells. Wash 2x with ice-cold PBS.

Resuspend: Resuspend pellet in 5 volumes of ice-cold MIB (with PI). Incubate on ice for 10

min.

Homogenization: Homogenize using a Dounce homogenizer (30-50 strokes). Verify >80%

cell breakage via Trypan Blue staining.

Debris Removal: Centrifuge at 600 x g for 10 min at 4°C. Save the supernatant (S1); discard

the pellet (nuclei/debris).
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Mitochondrial Pelleting: Centrifuge S1 at 12,000 x g for 15 min at 4°C.

Pellet: Crude Mitochondria.[9][10]

Supernatant: Cytosol (Keep as a positive control for cytosolic Caspase-8).

Wash Step (Mandatory): Resuspend the mitochondrial pellet gently in 500 µL MIB.

Centrifuge again at 12,000 x g for 15 min. Discard supernatant.

Note: This wash removes loosely associated cytosolic Caspase-8.

Phase 2: Protein Extraction
Lysis: Resuspend the washed mitochondrial pellet in 50-100 µL of MLB (containing DTT).

Incubation: Incubate on ice for 20 minutes, vortexing every 5 minutes to ensure membrane

disruption.

Clarification: Centrifuge at 15,000 x g for 15 min at 4°C. Transfer supernatant to a fresh tube.

Quantification: Measure protein concentration (Bradford or BCA). Note: Ensure DTT

compatibility with your protein assay.

Phase 3: Activity Assay Workflow
Figure 2: Assay Workflow Diagram
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Caption: Step-by-step workflow for the colorimetric plate assay.

Plate Setup (96-well):

Well Type Component Volume (µL)

Test Sample Mitochondrial Lysate (50 µg) 50

Reaction Buffer 40

Cbz-IETD-pNA (4 mM) 5 (Final 200 µM)

Background Control Lysis Buffer (No protein) 50

Reaction Buffer 40

Cbz-IETD-pNA (4 mM) 5

Inhibitor Control Mitochondrial Lysate (50 µg) 50

Reaction Buffer 30

Z-IETD-fmk (1 mM) 10

Cbz-IETD-pNA (4 mM) 5

Prepare Wells: Add lysate and buffer first.[2]

Pre-Incubate (Inhibitor only): If using the inhibitor control, incubate lysate + inhibitor for 15

min at 37°C before adding substrate.

Start Reaction: Add Cbz-IETD-pNA to all wells.

Incubate: Incubate at 37°C for 1–2 hours. (Protect from light).[4][11]

Read: Measure OD405 nm.

Data Analysis & Calculation
To ensure trustworthiness, calculate specific activity rather than just raw OD.
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pNA Standard Curve
Prepare a serial dilution of free pNA (0, 10, 20, 50, 100, 200 µM) in Reaction Buffer. Read at

405 nm.[1][2][3][4][5][7][12][13] Plot OD (y-axis) vs. Concentration (x-axis). Determine the slope

(

).

Typical

for pNA at 405 nm is ~9.6 to 10.5 mM⁻¹cm⁻¹.

Calculation Formula
Calculate the specific activity (Units/mg protein):

: Absorbance difference.

: Dilution factor (if any).

: Millimolar extinction coefficient (from standard curve, typically ~10.5 mM⁻¹ if pathlength is
normalized or per well volume). Ideally, use the slope of the pNA standard curve (OD/nmol).

: Reaction time (hours or minutes).

: Amount of protein added (mg).

Unit Definition: One unit is the amount of enzyme that cleaves 1 nmol of Cbz-IETD-pNA per

hour at 37°C.[3]

Troubleshooting & Validation
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Problem Possible Cause Solution

High Background in Mito

Fraction
Cytosolic contamination

Increase washing of

mitochondrial pellet (Step 6 of

Isolation). Use a sucrose

cushion.[14]

Low Signal
Low mitochondrial

translocation

Ensure cells are Type II or

stimulus (e.g., FasL,

Etoposide) is sufficient.

Increase protein load.

No Inhibition Inhibitor degradation

Z-IETD-fmk is unstable in

aqueous buffer. Add fresh from

DMSO stock.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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